N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-(1,2,4-triazol-1-yl)butanamide
• InChI: InChI=1S/C13H15ClN4O2/c1-9(18-8-15-7-16-18)5-13(19)17-11-6-10(14)3-4-12(11)20-2/h3-4,6-9H,5H2,1-2H3,(H,17,19)
• InChI Key: XAQVHGSPZMCWCS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=C(C=CC(=C1)Cl)OC)N2C=NC=N2
• Molecular Formula: C13H15ClN4O2
• Molecular Weight: 294.74 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and reducing inflammation. This compound has also been shown to have an effect on the immune system, which may contribute to its therapeutic properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. This compound has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide is that it has been shown to have a relatively low toxicity profile. This makes it a potentially useful compound for use in lab experiments. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are a number of potential future directions for research on N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide. One area of focus could be on further elucidating its mechanism of action, which could help to inform the development of new therapeutic applications. Another area of focus could be on studying the potential use of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, more research could be done to explore the potential use of this compound in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide can be achieved through a multi-step process. The first step involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. The second step involves the reaction of 5-chloro-2-methoxybenzoyl chloride with 1H-1,2,4-triazole-1-ylbutan-1-amine to form this compound.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide has been studied extensively for its potential therapeutic applications. It has been shown to have antifungal, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.